Cas no 2229105-83-1 (3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine
• CAS No: 2229105-83-1
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 6183414
• PubChem ID: 165662601
• Update Time: 2025-07-20

3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine
• EN300-1736324
• 2229105-83-1

• Inchi： 1S/C14H16FNO/c1-17-13-7-6-10-4-2-3-5-11(10)14(13)12(15)8-9-16/h2-7,12H,8-9,16H2,1H3
• InChI Key： BQWJLDJSGCJZJE-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 233.121592296g/mol
• Monoisotopic Mass: 233.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine

Comprehensive Overview of 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine (CAS No. 2229105-83-1)

The compound 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine (CAS No. 2229105-83-1) is a fluorinated organic amine with a naphthalene backbone, which has garnered significant interest in pharmaceutical and material science research. Its unique structural features, including the fluoro and methoxy functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given the growing demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on fluorinated naphthalene derivatives due to their enhanced metabolic stability and bioavailability. The presence of the 3-fluoro moiety in 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine contributes to its lipophilicity, a critical factor in drug design. This aligns with current trends in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) for novel therapeutics. Additionally, the methoxynaphthalene scaffold is known for its role in modulating receptor interactions, making this compound a candidate for targeting G-protein-coupled receptors (GPCRs).

The synthesis of CAS No. 2229105-83-1 involves multi-step organic reactions, often starting from 2-methoxynaphthalene. Advanced techniques like palladium-catalyzed cross-coupling and asymmetric fluorination are employed to achieve high yields and enantiomeric purity. These methods are frequently searched in academic databases, reflecting the compound's relevance in green chemistry and catalytic processes. Moreover, its characterization typically relies on NMR spectroscopy and mass spectrometry, tools widely discussed in analytical chemistry forums.

Beyond pharmaceuticals, 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine has potential applications in organic electronics. The naphthalene core provides π-conjugation, essential for charge transport in semiconducting materials. This ties into the rising interest in flexible electronics and OLED technologies, where researchers seek thermally stable and efficient organic compounds. Industry experts often query the structure-property relationships of such derivatives to design next-generation materials.

Safety and handling of CAS No. 2229105-83-1 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended. Environmental considerations, such as biodegradability and eco-toxicity, are also explored in sustainability-focused studies, addressing the broader demand for green synthetic routes.

In summary, 3-fluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine represents a compelling case study at the intersection of medicinal chemistry and materials science. Its dual utility underscores the importance of multifunctional intermediates in advancing both healthcare and technology sectors. As innovation accelerates, this compound is poised to remain a topic of interest in peer-reviewed journals and patent filings worldwide.